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Compound of Interest |

(3-
Compound Name: (Methylsulfonamidomethyl)phenyl)

boronic acid

Cat. No.: B1592371

\ J

As a Senior Application Scientist, my foremost priority is to empower our partners in research
and development with the knowledge to not only achieve groundbreaking results but to do so in
a manner that ensures the highest standards of safety and regulatory compliance. The proper
management of chemical reagents, from receipt to disposal, is a cornerstone of a responsible
and successful laboratory environment.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of (3-
(Methylsulfonamidomethyl)phenyl)boronic acid (CAS No. 148355-75-3). The procedures
outlined herein are grounded in established safety protocols and regulatory standards,
designed to protect laboratory personnel, the environment, and the integrity of your research.
This is not merely a checklist, but a framework built on the principles of chemical hygiene and
risk mitigation.

Part 1: Hazard Profile and Essential Safety
Precautions

Understanding the inherent risks of a compound is the first step in its safe management. (3-
(Methylsulfonamidomethyl)phenyl)boronic acid is a compound that requires careful
handling. Its hazard profile, summarized below, dictates the necessary safety measures.
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Identifier

Information

Source(s)

Chemical Name

(3-
(Methylsulfonamidomethyl)phe

nyl)boronic acid

[1]

CAS Number 148355-75-3 [1][2]
Physical Form Solid [1]
GHS Pictogram lalt text [1]
Signal Word Warning [1]

Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1](2]

Key Precautionary Statements

P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P501.:
Dispose of contents/container
to an approved waste disposal

plant.

[21(31[4]
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Immediate Control Measures: Your First Line of Defense

Before handling this chemical for any purpose, including disposal, the following control
measures are mandatory. The causality is clear: preventing exposure is invariably simpler and

safer than responding to it.

o Engineering Controls: All handling of (3-(Methylsulfonamidomethyl)phenyl)boronic acid,
whether in solid form or in solution, must be conducted within a properly functioning and
certified chemical fume hood.[5][6] This is critical to prevent the inhalation of fine dust
particles or aerosols, directly addressing the H335 respiratory irritation hazard.

o Personal Protective Equipment (PPE): A complete ensemble of PPE is required to prevent
dermal and ocular exposure.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
conjunction with goggles if there is a significant splash risk.[5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect
gloves for tears or punctures before use and dispose of contaminated gloves as
hazardous waste.[3][4]

o Protective Clothing: A lab coat must be worn and kept fully fastened. Ensure it is
laundered professionally and not taken home.[5]

Part 2: The Disposal Workflow: A Step-by-Step
Protocol

The disposal of (3-(Methylsulfonamidomethyl)phenyl)boronic acid must be managed as
hazardous waste. Under no circumstances should this chemical or its containers be disposed
of in standard trash or down the drain.[5][7]

Step 1: Waste Segregation

Proper segregation is the foundation of safe chemical waste management. Incompatible
chemicals, when mixed, can result in violent reactions, heat generation, or the release of toxic
gases.[7][8]
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o Action: Designate a specific waste container solely for (3-
(Methylsulfonamidomethyl)phenyl)boronic acid and materials contaminated with it.

» Causality: Boronic acids are acidic and should not be mixed with bases, strong oxidizing
agents, or other reactive waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.[5][8]

Step 2: Waste Collection and Containment

Collect all forms of waste in appropriately designated, robust, and clearly labeled containers.
e Solid Waste:

o Procedure: Place unused or expired (3-(Methylsulfonamidomethyl)phenyl)boronic
acid, along with any contaminated consumables (e.g., weighing papers, wipes, gloves),
directly into a sealable container designated for solid hazardous waste.[5]

o Container: Use a wide-mouth, high-density polyethylene (HDPE) or other compatible
plastic container with a secure, screw-on cap.[8][9]

e Liquid Waste:

o Procedure: If the compound is in solution, collect it in a dedicated container for liquid
hazardous waste.[5]

o Container: Use a sealable, chemical-resistant bottle (e.g., HDPE or glass, if compatible
with the solvent) with a screw cap. Ensure the container has at least one inch of
headspace to allow for vapor expansion.[9] Never use food-grade containers.[9]

Step 3: Hazardous Waste Labeling

Accurate and complete labeling is a strict regulatory requirement under the EPA's Resource
Conservation and Recovery Act (RCRA).[10][11] It ensures safe handling and proper final
disposal.

o Action: Affix a completed hazardous waste label to the container before adding the first drop

of waste.
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e Required Information: The label must clearly state:
o The words "Hazardous Waste".[10][11]

o The full chemical name: "(3-(Methylsulfonamidomethyl)phenyl)boronic acid". Do not
use abbreviations.[5]

o The CAS Number: 148355-75-3.

o An indication of the hazards (e.qg., "Irritant,” "Harmful," or the appropriate GHS pictogram).
[10][11]

o The accumulation start date (the date the first waste is added).

Step 4: On-Site Storage in a Satellite Accumulation Area
(SAA)

Laboratories are permitted to store hazardous waste at or near the point of generation in a
designated Satellite Accumulation Area (SAA) pending pickup.[9][12]

e Procedure:

[¢]

Keep the waste container securely sealed at all times, except when adding waste.[9]

o

Store the container in a designated SAA, which must be under the direct control of
laboratory personnel.[12]

o

The SAA should be in a secondary containment tray to contain any potential leaks.

o

Store away from incompatible materials and high-traffic areas.

Step 5: Final Disposal

» Action: Once the waste container is full (not exceeding 90% capacity) or has been in the
SAA for the maximum allowed time (typically up to one year for partially filled containers),
contact your institution's EHS department to arrange for pickup.[8][9]
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» Responsibility: Only licensed hazardous waste contractors are permitted to transport and
dispose of this material.

Part 3: Decontamination of Empty Containers

Empty containers that once held (3-(Methylsulfonamidomethyl)phenyl)boronic acid must be
decontaminated before they can be disposed of as non-hazardous waste.[5][6] Residual
amounts of the chemical can still pose a significant hazard.

Initial Rinse: In a chemical fume hood, rinse the empty container three times with a suitable
solvent (e.g., acetone or ethanol).[6]

o Collect Rinseate: The first rinseate is considered hazardous waste. It must be collected and
added to your designated liquid hazardous waste container for this chemical stream.[5][13]
Subsequent rinses may also need to be collected, depending on institutional policy.[5]

e Dry: Allow the rinsed container to air dry completely in the back of the fume hood.
o Deface Label: Completely remove or obliterate the original manufacturer's label.[5][6]

o Final Disposal: The clean, dry, and unlabeled container can now be disposed of in the
appropriate laboratory glassware or plastic recycling stream.[6]

Part 4: Visualizing the Disposal Workflow

To ensure clarity, the following diagram outlines the decision-making process for managing
waste generated from (3-(Methylsulfonamidomethyl)phenyl)boronic acid.
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Disposal Workflow for (3-(Methylsulfonamidomethyl)phenyl)boronic acid
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\
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Solid Hazardous Waste Container

First Rinseate to

Dispose of Clean, Defaced
Liquid Hazardous Waste Container in Lab Glass/Plastic Waste

Collect in Labeled
Liquid Hazardous Waste Container

Store in Satellite
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Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Decision workflow for proper waste stream management.
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Part 5: The Regulatory Framework

Adherence to this guide ensures compliance with key regulations designed to protect

laboratory workers and the environment.

Regulatory Body

Standard/Act

Core Requirement

Source(s)

OSHA

Occupational
Exposure to
Hazardous Chemicals
in Laboratories (29
CFR 1910.1450)

Mandates that
employers develop
and implement a
written Chemical
Hygiene Plan (CHP).
This plan must include
policies, procedures,

and responsibilities for

[14][15][16]

the safe handling and
disposal of all

hazardous chemicals.

Governs the
management of
hazardous waste from
its point of generation
to its final disposal
Resource ("cradle-to-grave"). It
EPA Conservation and sets forth strict

Recovery Act (RCRA)

[11][17]
requirements for

waste

characterization,

labeling,

accumulation, and

transport.

By following these procedures, you are upholding the tenets of your institution's Chemical
Hygiene Plan and complying with federal law. Always consult your local EHS office for specific
institutional requirements that may supplement these guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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